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Compound of Interest

Compound Name: Flubendiamide

Cat. No.: B033115

Flubendiamide is a potent insecticide belonging to the diamide chemical class, recognized for
its novel mode of action primarily targeting lepidopteran pests.[1][2] This guide provides a
comprehensive statistical analysis of its performance in comparative trials against other widely
used insecticides, namely Chlorantraniliprole and Emamectin benzoate. The following sections
detail the experimental protocols, present quantitative data in a comparative format, and
illustrate the key signaling pathways involved.

Comparative Efficacy Data

The following tables summarize the efficacy of Flubendiamide in comparison to
Chlorantraniliprole and Emamectin benzoate against various lepidopteran pests. The data is
compiled from multiple independent field and laboratory studies.

Table 1: Residual Mortality of Corn Earworm (Helicoverpa zea) in Soybean|3]
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Rate
Treatment - (? 10 DAT (%) 17 DAT (%) 24 DAT (%) 31 DAT (%)
a.l./na

Flubendiamid
49.3 85.0a 80.0 a 65.0b 56.7 b
e

Chlorantranili
73.0 91.7 a 90.0 a 84.2 a 86.7 a
prole

Untreated
- 1.7b 00b 0.0c 0.0c
Control

DAT: Days
After
Treatment.
Means within
a column
followed by
the same
letter are not
significantly

different.

Table 2: Efficacy Against Spotted Pod Borer (Maruca vitrata) in Cowpea (Larval
Population/Plant)[4]

Insecticide 3 DAS 7 DAS 10 DAS 14 DAS
Flubendiamide
3.81 2.24 1.98 3.37
20 WG
Chlorantraniliprol
1.72 1.18 1.03 2.18
e 18.5 SC
Emamectin
1.78 1.25 1.09 2.25

benzoate 5 SG

DAS: Days After
Spraying.
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Table 3: Efficacy Against Pod Borer (Helicoverpa armigera) in Pea (% Pod Damage)[5]

Treatment % Pod Damage
Flubendiamide 39.35% SC 7.79
Chlorantraniliprole 18.5% SC 7.62

Spinosad 45% SC 8.40

Untreated control 25.69

Table 4: Toxicity to Helicoverpa armigera Moths (1 mg a.i. L-1)[6]

Insecticide Mortality (%)
Flubendiamide 28.9
Chlorantraniliprole 86.67
Emamectin benzoate 91.11
Spinetoram 73.33
Spinosad 57.78

Table 5: Toxicity Against South American Tomato Pinworm (Tuta absoluta) Larvae (LC50 in mg
a.i./L)[7]

Insecticide LC50
Flubendiamide 37.29
Emamectin benzoate + lufenuron 14.24
Spinosad 7.05

Thiocyclam 65.17

Experimental Protocols
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. Residual Efficacy Against Corn Earworm in Soybean:[3]

Experimental Design: Field trials were conducted on soybean plants. Insecticides were
applied at specified rates.

Methodology: At 10, 17, 24, and 31 days after treatment (DAT), leaves from the lower canopy
were collected. In the laboratory, these leaves were placed in Petri dishes with a single corn
earworm larva.

Data Collection: Larval mortality was assessed after 48 hours.

. Efficacy Against Spotted Pod Borer in Cowpea:[4]
Experimental Design: A field experiment was conducted using a randomized block design.
Methodology: Insecticide treatments were applied as foliar sprays.

Data Collection: The larval population of Maruca vitrata was recorded from five randomly
selected plants per plot at 3, 7, 10, and 14 days after spraying.

. Efficacy Against Pod Borer in Pea:[5]

Experimental Design: The experiment was laid out in a Randomized Block Design with three
replications.

Methodology: Treatments were applied to pea crops to control Helicoverpa armigera.

Data Collection: The percentage of pod damage was calculated based on the number of
damaged pods out of the total number of pods from randomly selected plants.

. Toxicity to Helicoverpa armigera Moths:[6]

Methodology: Adult moths were fed a 10% honey solution containing the insecticides at a
concentration of 1 mg a.i. L-1 for 24 hours.

Data Collection: Mortality was recorded after the 24-hour exposure period.

. Toxicity Against Tuta absoluta Larvae:[7]
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» Methodology: Third instar larvae of Tuta absoluta were exposed to different concentrations of
the insecticides using a leaf dip bioassay.

o Data Collection: The lethal concentration required to kill 50% of the test population (LC50)
was determined after a specified period.

Signaling Pathways and Mode of Action

The distinct mechanisms of action of Flubendiamide and its alternatives are crucial for
effective pest management and resistance strategies.

Flubendiamide and Chlorantraniliprole are both diamide insecticides that target the insect's
muscular system.[1] They act as activators of ryanodine receptors (RyRs), which are calcium
channels located in the sarcoplasmic reticulum of muscle cells.[8][9] Activation of these
receptors leads to an uncontrolled release of calcium ions, causing sustained muscle
contraction, paralysis, and ultimately, the death of the insect.[1][9][10] Although both belong to
the same chemical class and share a similar mode of action, studies on house fly muscle
membranes suggest they bind to different, allosterically coupled sites on the ryanodine
receptor.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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